Cas no 2034436-03-6 (N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide)
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2034436-03-6
- F6482-8185
- N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide
- N-[(6-pyridin-3-ylpyridin-3-yl)methyl]-4-pyrrolidin-1-ylsulfonylbenzamide
- N-([2,3'-bipyridin]-5-ylmethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
- AKOS025318554
-
- Inchi: 1S/C22H22N4O3S/c27-22(18-6-8-20(9-7-18)30(28,29)26-12-1-2-13-26)25-15-17-5-10-21(24-14-17)19-4-3-11-23-16-19/h3-11,14,16H,1-2,12-13,15H2,(H,25,27)
- InChI Key: WFPHZYOYSVOCAV-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(NCC2C=NC(C3C=NC=CC=3)=CC=2)=O)=CC=1)(N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 422.14126175g/mol
- Monoisotopic Mass: 422.14126175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 666
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 101Ų
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6482-8185-2μmol |
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide |
2034436-03-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6482-8185-5μmol |
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide |
2034436-03-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6482-8185-10μmol |
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide |
2034436-03-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6482-8185-20μmol |
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide |
2034436-03-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6482-8185-1mg |
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide |
2034436-03-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6482-8185-2mg |
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide |
2034436-03-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6482-8185-3mg |
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide |
2034436-03-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6482-8185-4mg |
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide |
2034436-03-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6482-8185-5mg |
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide |
2034436-03-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6482-8185-10mg |
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide |
2034436-03-6 | 10mg |
$79.0 | 2023-09-08 |
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide
N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide: A Comprehensive Overview
The compound N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 2034436-03-6) is a sophisticated organic molecule with a unique structure that combines elements of bipyridine and sulfonyl groups. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug design and catalytic processes. The molecule's structure is characterized by a bipyridine moiety, which is known for its ability to coordinate with metal ions, and a sulfonyl group, which contributes to its stability and reactivity.
Recent studies have highlighted the importance of bipyridine derivatives in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, sensing, and catalysis. The presence of the pyrrolidine sulfonyl group in this compound further enhances its versatility, as sulfonyl groups are known for their ability to act as leaving groups in substitution reactions or as electron-withdrawing groups in aromatic systems. This combination makes N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide a promising candidate for use in various chemical and biological systems.
One of the most exciting areas of research involving this compound is its potential role in drug delivery systems. The benzamide portion of the molecule is known to exhibit bioavailability and can serve as a scaffold for attaching pharmacophores. Additionally, the bipyridine moiety can act as a chelating agent, enabling the compound to bind to metal ions such as zinc or copper, which are essential for many enzymatic processes. This dual functionality makes the compound a versatile tool in medicinal chemistry.
Recent advancements in computational chemistry have allowed researchers to model the electronic properties of N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide with unprecedented accuracy. These studies have revealed that the molecule exhibits significant π-conjugation due to the bipyridine system, which enhances its ability to participate in charge transfer processes. This property is particularly valuable in the design of organic semiconductors and light-emitting diodes (LEDs), where efficient charge transport is critical.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of 2,3'-bipyridine derivatives. The introduction of the pyrrolidine sulfonyl group requires careful control over reaction conditions to ensure optimal yields and purity. Recent innovations in catalytic methods have made it possible to achieve higher yields while minimizing by-products, making this compound more accessible for large-scale applications.
In terms of biological activity, N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that the compound may exhibit selective activity against specific targets, making it a potential candidate for drug development. However, further research is needed to fully understand its pharmacokinetics and toxicity profile.
From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Initial studies indicate that the molecule is relatively stable under physiological conditions, which is advantageous for its intended applications. However, additional research is required to assess its long-term impact on ecosystems and develop strategies for safe disposal.
In conclusion, N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 2034436-03-6) represents a cutting-edge advancement in organic chemistry with diverse potential applications. Its unique structure combines the benefits of bipyridine coordination chemistry with the functional versatility of sulfonyl groups, making it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial innovation.
2034436-03-6 (N-({[2,3'-bipyridine]-5-yl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)